Cas no 61761-98-6 (1,1'-Biphenyl, 2,2'-diiodo-4,4'-dinitro-)

• Product Name: 1,1'-Biphenyl, 2,2'-diiodo-4,4'-dinitro-
• CAS No: 61761-98-6
• MF: C₁₂H₆I₂N₂O₄
• MW: 495.995987415314
• CID: 1633373
• PubChem ID: 10929138
• Update Time: 2025-04-21

1,1'-Biphenyl, 2,2'-diiodo-4,4'-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,2'-diiodo-4,4'-dinitro-
• 2-iodo-1-(2-iodo-4-nitrophenyl)-4-nitrobenzene
• DTXSID00448640
• 61761-98-6

• Inchi： 1S/C12H6I2N2O4/c13-11-5-7(15(17)18)1-3-9(11)10-4-2-8(16(19)20)6-12(10)14/h1-6H
• InChI Key： SIJZCWSKKAPVKB-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C1C=CC(=CC=1I)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 495.84078
• Monoisotopic Mass: 495.84170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28